Cas no 774462-55-4 (4-(2-Piperidin-1-ylethoxy)aniline)

• Product Name: 4-(2-Piperidin-1-ylethoxy)aniline
• CAS No: 774462-55-4
• MF: C₁₃H₂₁ClN₂O
• MW: 256.771642446518
• CID: 1784455
• PubChem ID: 45075259
• Update Time: 2025-09-26

4-(2-Piperidin-1-ylethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(1-piperidinyl)ethoxy]-, monohydrochloride
• 4-(2-(piperidin-1-yl)ethoxy)benzenamine hydrochloride
• 4-[2-(1-Piperidinyl)ethoxy]aniline hydrochloride
• SCHEMBL3997911
• CS-0366225
• 4-(2-piperidin-1-ylethoxy)aniline;hydrochloride
• ZFB46255
• 4-(2-(Piperidin-1-yl)ethoxy)aniline hydrochloride
• MFCD09800626
• DA-22934
• (4-{[2-(1-piperidinyl)ethyl]oxy}phenyl)amine hydrochloride
• 4-[2-(piperidin-1-yl)ethoxy]aniline hydrochloride
• 4-(2-Piperidin-1-ylethoxy)aniline hydrochloride
• AKOS015849768
• 774462-55-4
• HTNXQBDXRKSTJW-UHFFFAOYSA-N
• 4-(2-Piperidin-1-ylethoxy)aniline

• MDL： MFCD09800626
• Inchi： 1S/C13H20N2O.ClH/c14-12-4-6-13(7-5-12)16-11-10-15-8-2-1-3-9-15;/h4-7H,1-3,8-11,14H2;1H
• InChI Key： HTNXQBDXRKSTJW-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)N)CCN1CCCCC1

Computed Properties

• Exact Mass: 256.134
• Monoisotopic Mass: 256.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5A^2

4-(2-Piperidin-1-ylethoxy)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)